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Compound of Interest

Compound Name: 2,2'-Dibromobiphenyl

Cat. No.: B083442

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the melting and boiling
points of 2,2'-Dibromobiphenyl, a key intermediate in various chemical syntheses. This
document outlines its physical properties, detailed experimental protocols for their
determination, and a workflow for its application in the synthesis of organosilicon compounds.

Core Physicochemical Data

2,2'-Dibromobiphenyl is a white crystalline solid at room temperature.[1][2] Its key physical
properties are summarized in the table below, providing a ready reference for laboratory and
industrial applications.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b083442?utm_src=pdf-interest
https://www.benchchem.com/product/b083442?utm_src=pdf-body
https://www.benchchem.com/product/b083442?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5211164_EN.htm
https://www.innospk.com/en/?news/grok-exploring-22-dibromobiphenyl-properties-applications-and-manufacturing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Melting Point 78-83°C [1112][3]
78-82°C [4]

76.0 - 83.0 °C [5](6]

Boiling Point 332.9 £ 17.0 °C (Predicted) [L103171181

198 - 200 °C (literature)

Molecular Formula C12HsBr2 [31[6]
Molecular Weight 312.00 g/mol 9]
Density 1.667 g/cm3 [1][2]
Appearance White crystalline powder/solid [1112][3]

Note on Boiling Point Discrepancy: The significant variation in reported boiling points, with a
predicted value around 332.9 °C and an experimental value of 198-200 °C, may be attributable
to the conditions under which the measurements were taken. The lower value could potentially
represent the boiling point under reduced pressure. For practical applications, it is advisable to
experimentally determine the boiling point under the specific conditions of use.

Experimental Protocols

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of chemical compounds. The following are standard methodologies for these
measurements.

Melting Point Determination: Capillary Method

The melting point of 2,2'-Dibromobiphenyl can be determined using a standard capillary
melting point apparatus (e.g., Mel-Temp or similar).

Procedure:

o Sample Preparation: A small amount of the dry, crystalline 2,2'-Dibromobiphenyl is finely
powdered and packed into a capillary tube, sealed at one end, to a height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

» Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the entire sample becomes a clear liquid is recorded as the end of the
melting range.

 Purity Indication: A sharp melting range (typically < 1 °C) is indicative of a pure compound.

Boiling Point Determination: Thiele Tube Method

For an accurate determination of the boiling point of 2,2'-Dibromobiphenyl, especially given
the discrepancy in reported values, the Thiele tube method is a reliable microscale technique.

Procedure:

o Sample Preparation: A small amount of 2,2'-Dibromobiphenyl is placed in a small test tube
(Durham tube). A capillary tube, sealed at one end, is inverted and placed within the test
tube containing the sample.

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

e Heating: The side arm of the Thiele tube is gently heated, ensuring even heat distribution by
convection.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the inverted capillary tube. Heating is continued until the bubbling is vigorous,
and then the heat source is removed.

e Boiling Point Reading: As the apparatus cools, the stream of bubbles will slow down and
eventually stop. The temperature at which the liquid just begins to enter the capillary tube is
the boiling point of the sample.
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Application in Synthesis: A Workflow Example

2,2'-Dibromobiphenyl is a precursor in the synthesis of various organic and organometallic
compounds. One notable application is in the preparation of 5,5-dimethyl-5H-dibenzosilole.[1]
The logical workflow for this synthesis is outlined below.

Starting Materials

2,2'-Dibromobiphenyl n-Butyllithium (n-BuLi) Dichlorodimethylsilane

Reaction Steps

Lithiation
(Formation of Dilithiobiphenyl)

Cyclization with Dichlorodimethylsilane

5,5-dimethyl-5H-dibenzosilole

Click to download full resolution via product page

Caption: Synthetic pathway from 2,2'-Dibromobiphenyl to 5,5-dimethyl-5H-dibenzosilole.

Experimental Workflow for Physicochemical
Property Determination

The logical flow for determining the key physical properties discussed in this guide is presented
below.
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2,2'-Dibromobiphenyl Sample

Purity Assessment (e.g., GC, NMR)

Melting Point Determination Boiling Point Determination
(Capillary Method) (Thiele Tube or Distillation)

Data Analysis and Comparison
with Literature Values

Final Report

Click to download full resolution via product page

Caption: Workflow for the determination and reporting of physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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